N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methylpyrrol-2-yl)ethyl]-5-fluoro-2-methoxybenzenesulfonamide
• InChI: InChI=1S/C16H22FN3O3S/c1-19(2)14(13-6-5-9-20(13)3)11-18-24(21,22)16-10-12(17)7-8-15(16)23-4/h5-10,14,18H,11H2,1-4H3
• InChI Key: NBJNIQXSVQWUAJ-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNS(=O)(=O)C2=C(C=CC(=C2)F)OC)N(C)C
• Molecular Formula: C16H22FN3O3S
• Molecular Weight: 355.4 g/mol
• CAS No.: 1209889-90-6

Description

N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide is a useful research compound. Its molecular formula is C16H22FN3O3S and its molecular weight is 355.43. The purity is usually 95%.
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Scientific Research Applications

Corrosion Inhibition

One significant application is in corrosion inhibition. Kaya et al. (2016) explored the adsorption and corrosion inhibition properties of similar piperidine derivatives on iron. They performed quantum chemical calculations and molecular dynamics simulations to analyze global reactivity parameters and adsorption behaviors on iron surfaces, revealing the potential of these compounds in corrosion protection.

Source: Kaya et al., 2016.

Anti-HIV and Antifungal Activities

Compounds related to N-(2-(dimethylamino)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-5-fluoro-2-methoxybenzenesulfonamide have been studied for their potential medicinal applications. Zareef et al. (2007) synthesized novel chiral and achiral benzenesulfonamides and tested them for anti-HIV and antifungal activities, highlighting the compound's potential in therapeutic applications.

Source: Zareef et al., 2007.

Nonlinear Optical Properties

The compound and its derivatives also show promise in the field of nonlinear optical (NLO) materials. Ogawa et al. (2008) studied various derivatives for their thermal properties, solubility, and second harmonic generation (SHG) activity, indicating their potential use in optical technologies.

Source: Ogawa et al., 2008.

Fluoroionophores Development

Hong et al. (2012) developed a series of fluoroionophores from diamine-salicylaldehyde derivatives, including one that can specifically chelate Zn+2, showcasing the compound's applicability in metal detection and possibly in biological staining methods.

Source: Hong et al., 2012.

Alzheimer's Disease Research

The compound's derivatives have been explored in Alzheimer's disease research. Shoghi-Jadid et al. (2002) used a radiofluorinated derivative in conjunction with positron emission tomography to locate neurofibrillary tangles and beta-amyloid plaques in the brains of living Alzheimer's patients, demonstrating a noninvasive technique for monitoring the disease.

Source: Shoghi-Jadid et al., 2002.